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Compound of Interest

Compound Name:
4-Nitro-N-

phenylbenzenesulfonamide

Cat. No.: B182241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 4-Nitro-N-phenylbenzenesulfonamide, a

chemical compound of interest in various research and development domains. This document

outlines its fundamental molecular characteristics, provides a foundational experimental

protocol for its synthesis, and illustrates a potential synthetic workflow.

Core Molecular Data
The fundamental properties of 4-Nitro-N-phenylbenzenesulfonamide are summarized in the

table below, providing a clear reference for researchers.
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Property Value

Molecular Formula C₁₂H₁₀N₂O₄S[1][2][3][4]

Molecular Weight 278.28 g/mol [1][4][5]

CAS Registry Number 1829-81-8[1]

Physical State Solid[5]

Appearance Yellow to pale yellow solid[5]

Boiling Point 461.3 °C at 760 mmHg[5]

Density 1.461 g/cm³[5]

Refractive Index 1.656[5]

Synthesis Protocol: A General Method
The following section details a generalized experimental protocol for the synthesis of 4-Nitro-N-
phenylbenzenesulfonamide. This procedure is based on established principles of

sulfonamide synthesis.

Materials:

4-Nitrobenzenesulfonyl chloride

Aniline

Pyridine (or another suitable base)

Dichloromethane (or another suitable solvent)

Hydrochloric acid (HCl), 1M solution

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Standard laboratory glassware and equipment (round-bottom flask, magnetic stirrer,

separatory funnel, etc.)

Rotary evaporator

Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve aniline in dichloromethane. Cool

the solution in an ice bath.

Addition of Base: To the cooled solution, add pyridine. Pyridine acts as a base to neutralize

the HCl that will be formed during the reaction.

Addition of Sulfonyl Chloride: Slowly add a solution of 4-nitrobenzenesulfonyl chloride in

dichloromethane to the reaction mixture with continuous stirring. The slow addition is crucial

to control the exothermic reaction.

Reaction Monitoring: Allow the reaction to stir at room temperature. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Workup: Once the reaction is complete, transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with 1M HCl to remove excess pyridine.

Wash with saturated sodium bicarbonate solution to neutralize any remaining acid.

Wash with brine to remove any residual water-soluble impurities.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter to remove the drying agent and concentrate the filtrate using a rotary

evaporator to obtain the crude product.

Purification: Purify the crude 4-Nitro-N-phenylbenzenesulfonamide by recrystallization

from a suitable solvent system, such as an ethanol/water mixture, to yield the final product.
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Experimental Workflow
The following diagram illustrates the key stages in the synthesis and purification of 4-Nitro-N-
phenylbenzenesulfonamide.
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Caption: Synthesis and purification workflow for 4-Nitro-N-phenylbenzenesulfonamide.

Potential Signaling Pathway Involvement
While specific signaling pathways involving 4-Nitro-N-phenylbenzenesulfonamide are not

extensively documented in the provided search results, compounds with similar structural

motifs (sulfonamides) are known to interact with various biological targets. For illustrative

purposes, the following diagram depicts a hypothetical signaling pathway where a sulfonamide-

based inhibitor might act.
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Caption: Hypothetical signaling pathway showing potential inhibition by a sulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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